chlorambucil-oleic acid conjugate
chlorambucil-oleic acid conjugate
Brand Name:
Vulcanchem
CAS No.:
130676-88-9
VCID:
VC0144179
InChI:
InChI=1S/C34H55Cl2NO4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-33(38)40-29-30-41-34(39)20-17-18-31-21-23-32(24-22-31)37(27-25-35)28-26-36/h9-10,21-24H,2-8,11-20,25-30H2,1H3/b10-9-
SMILES:
CCCCCCCCC=CCCCCCCCC(=O)OCCOC(=O)CCCC1=CC=C(C=C1)N(CCCl)CCCl
Molecular Formula:
C34H55Cl2NO4
Molecular Weight:
612.7 g/mol
chlorambucil-oleic acid conjugate
CAS No.: 130676-88-9
Main Products
VCID: VC0144179
Molecular Formula: C34H55Cl2NO4
Molecular Weight: 612.7 g/mol
| CAS No. | 130676-88-9 |
|---|---|
| Product Name | chlorambucil-oleic acid conjugate |
| Molecular Formula | C34H55Cl2NO4 |
| Molecular Weight | 612.7 g/mol |
| IUPAC Name | 2-[4-[4-[bis(2-chloroethyl)amino]phenyl]butanoyloxy]ethyl (Z)-octadec-9-enoate |
| Standard InChI | InChI=1S/C34H55Cl2NO4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-33(38)40-29-30-41-34(39)20-17-18-31-21-23-32(24-22-31)37(27-25-35)28-26-36/h9-10,21-24H,2-8,11-20,25-30H2,1H3/b10-9- |
| Standard InChIKey | JURXPCSUZDDGRL-KTKRTIGZSA-N |
| Isomeric SMILES | CCCCCCCC/C=C\CCCCCCCC(=O)OCCOC(=O)CCCC1=CC=C(C=C1)N(CCCl)CCCl |
| SMILES | CCCCCCCCC=CCCCCCCCC(=O)OCCOC(=O)CCCC1=CC=C(C=C1)N(CCCl)CCCl |
| Canonical SMILES | CCCCCCCCC=CCCCCCCCC(=O)OCCOC(=O)CCCC1=CC=C(C=C1)N(CCCl)CCCl |
| Synonyms | chlorambucil-oleic acid conjugate COAC |
| PubChem Compound | 6436396 |
| Last Modified | Nov 11 2021 |
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